Cas no 15076-97-8 (D-Xylofuranose,4-thio-, 1,5-diacetate 2,3-dibenzoate)

• Product Name: D-Xylofuranose,4-thio-, 1,5-diacetate 2,3-dibenzoate
• CAS No: 15076-97-8
• MF: C₂₃H₂₂O₈S
• MW: 458.480986118317
• CID: 144121
• PubChem ID: 269378
• Update Time: 2025-04-19

D-Xylofuranose,4-thio-, 1,5-diacetate 2,3-dibenzoate Chemical and Physical Properties

Names and Identifiers

• D-Xylofuranose,4-thio-, 1,5-diacetate 2,3-dibenzoate
• NSC-110349
• 15076-97-8
• DTXSID00934058
• 1,5-di-o-acetyl-2,3-di-o-benzoyl-4-thiopentofuranose
• NSC110349

• Inchi： 1S/C23H22O8S/c1-14(24)28-13-18-19(30-21(26)16-9-5-3-6-10-16)20(23(32-18)29-15(2)25)31-22(27)17-11-7-4-8-12-17/h3-12,18-20,23H,13H2,1-2H3
• InChI Key： MMEONSVDTKETLE-UHFFFAOYSA-N
• SMILES： S1C(C(C(C1COC(C)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

• Exact Mass: 458.10356
• Monoisotopic Mass: 458.103538
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131
• XLogP3: 3.9

Experimental Properties

• Density: 1.35
• Boiling Point: 568.3°C at 760 mmHg
• Flash Point: 281.7°C
• Refractive Index: 1.598
• PSA: 105.2